molecular formula C12H16 B8742627 2,3-Dihydro-1,1,3-trimethyl-1H-indene CAS No. 2613-76-5

2,3-Dihydro-1,1,3-trimethyl-1H-indene

Cat. No.: B8742627
CAS No.: 2613-76-5
M. Wt: 160.25 g/mol
InChI Key: CPLBLNGVYBSVPU-UHFFFAOYSA-N
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Description

2,3-Dihydro-1,1,3-trimethyl-1H-indene is a useful research compound. Its molecular formula is C12H16 and its molecular weight is 160.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

2613-76-5

Molecular Formula

C12H16

Molecular Weight

160.25 g/mol

IUPAC Name

1,3,3-trimethyl-1,2-dihydroindene

InChI

InChI=1S/C12H16/c1-9-8-12(2,3)11-7-5-4-6-10(9)11/h4-7,9H,8H2,1-3H3

InChI Key

CPLBLNGVYBSVPU-UHFFFAOYSA-N

Canonical SMILES

CC1CC(C2=CC=CC=C12)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

"C6H6 concenses with (Me2C(OH) 2 only if 2-2.5 moles AlCl3 are used at 80°, yielding 8% 1,1,2-trimethyl-indan and some 50% Me2CAc. CH2 (CMe2OH)2 with 1.5 moles AlCl3 at 50°-70° yields 52.5% 1,1,3,3-tetramethyl-indan and 18% 1,2,3,5,6,7-hexahydro-1,1,3,3,5,5,7,7-octamethyl-indacene, m. 214°, while 2,5-dimethyl-2,5-hexanediol similarly gives 57.3% 1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene and 1,1,4,4,5,5,8,8-octamethyl-1,2,3,4,5,6,7,8-octahydroanthracene (20%). Reaction with MeCH-(OH)CH2C(OH)Me2 with 1.5 moles AlCl3 at 50°-60° gave 20% Me2CPhCH2CH(OH)Me and 25% 1,1,3-trimethyl-indan. Me2C(OH)CH2COMe with 2 moles AlCl3 at 20° gave 61% PhCH2CHMeCH2COMe and a little unknown product, m. 127°. The mechanism is probably analogous to that given for ROH (Byull. Sredneaziat. Gosudarst. Univ. No. 25, 45(1947), with additional possibility of intermediate formation of oxido structures."
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